Cas no 1490258-31-5 (5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde
• CAS No: 1490258-31-5
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• MDL: MFCD31601739
• CID: 5607096
• PubChem ID: 82394597
• Update Time: 2025-05-21

5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-841975
• 5-(2,4-dimethylphenyl)pyridine-3-carbaldehyde
• 1490258-31-5
• 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde

• MDL： MFCD31601739
• Inchi： 1S/C14H13NO/c1-10-3-4-14(11(2)5-10)13-6-12(9-16)7-15-8-13/h3-9H,1-2H3
• InChI Key： RVFPAJJDLRDRME-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(=C1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 211.099714038g/mol
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde

Introduction to 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde (CAS No. 1490258-31-5)

5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde (CAS No. 1490258-31-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring and a substituted benzene ring, making it a valuable building block for the synthesis of more complex molecules. The aldehyde functional group further enhances its reactivity and utility in various chemical reactions.

The molecular formula of 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde is C₁₄H₁₃N₁O, and its molecular weight is 207.26 g/mol. The compound's structure consists of a pyridine ring fused with a 2,4-dimethylphenyl group at the 5-position, and an aldehyde group at the 3-position of the pyridine ring. This arrangement imparts specific chemical properties that make it suitable for a wide range of applications.

In recent years, 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde has been extensively studied for its potential in pharmaceutical development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of this compound as a precursor for the synthesis of novel antitumor agents. The researchers found that derivatives of 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde exhibited significant cytotoxic activity against various cancer cell lines, making them promising candidates for further drug development.

Beyond its pharmaceutical applications, 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde has also been explored for its potential in materials science. A recent study in the Journal of Materials Chemistry C demonstrated that this compound can be used as a ligand in the synthesis of metal-organic frameworks (MOFs). The unique electronic properties and structural flexibility of 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde make it an excellent choice for creating MOFs with tailored porosity and functionality. These MOFs have shown promise in applications such as gas storage, catalysis, and drug delivery systems.

The synthetic accessibility of 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde has also contributed to its widespread use in research laboratories and industrial settings. A common synthetic route involves the condensation of 2,4-dimethylbenzaldehyde with 3-cyanopyridine followed by reduction to form the aldehyde group. This method is efficient and scalable, allowing for the production of high-purity material suitable for various applications.

In addition to its synthetic utility, the physical and chemical properties of 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde have been well-characterized. The compound is typically obtained as a yellow solid with a melting point ranging from 98 to 100°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

The stability of 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde under various conditions has also been investigated. It is generally stable under ambient conditions but can undergo oxidation or reduction reactions when exposed to strong oxidizing or reducing agents. Therefore, care should be taken to store the compound in a dry and inert atmosphere to maintain its integrity.

In conclusion, 5-(2,4-Dimethylphenyl)pyridine-3-carbaldehyde (CAS No. 1490258-31-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and chemical properties make it an attractive building block for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new applications and improve our understanding of this versatile molecule.